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Compound of Interest

Compound Name: Sodium 9H-fluorene-2-sulfonate

CAS No.: 53091-77-3

Cat. No.: B14117887

Get Quote

Introduction: The Amphiphilic Scaffold
Fluorene-2,7-disulfonate (typically the disodium salt) represents a critical class of conservative

tracers and hydrotropic agents. Unlike its parent compound, fluorene, which is highly

hydrophobic and practically insoluble in water, the introduction of sulfonate groups at the 2 and

7 positions imparts high aqueous solubility while retaining the rigid, planar aromatic core.

This dual nature—a hydrophobic aromatic backbone flanked by hydrophilic anionic groups—

makes it invaluable for:

Geothermal & Hydrological Tracing: It is thermally stable and does not adsorb significantly to

rock formations.

Drug Delivery Systems: Acting as a hydrotrope to solubilize hydrophobic drugs via

-

stacking interactions without forming micelles.

Fluorescence Applications: Serving as a UV-active fluorescent probe (Ex
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260 nm, Em

305 nm).

This guide provides a rigorous protocol for preparing high-purity aqueous solutions,

emphasizing the removal of non-sulfonated impurities that can cause aggregation and signal

quenching.

Material Specifications & Characterization
Before initiating the protocol, verify the physicochemical properties of the starting material. The

disodium salt is the most common form for aqueous applications.

Table 1: Physicochemical Properties of Disodium
Fluorene-2,7-Disulfonate

Property Specification Notes

Chemical Formula Disodium salt form

Molecular Weight 370.31 g/mol
Use this value for molarity

calculations

CAS Number
299935-34-5 (or isomer

specific)

Verify specific isomer purity

(2,7- vs mixture)

Appearance Off-white to beige powder
Darker color indicates

oxidation or impurities

Solubility (Water) (approx.[1] 18.5 g/L)
Highly soluble; heating rarely

required

(Absorbance) 260–270 nm Strong UV absorption

(Emission) 300–310 nm Deep UV/Blue fluorescence

Protocol: Preparation of 10 mM Stock Solution
Objective: Prepare 100 mL of a 10 mM Disodium Fluorene-2,7-Disulfonate stock solution.
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Reagents & Equipment[2]
Solid: Disodium Fluorene-2,7-Disulfonate (

purity).

Solvent: Ultrapure Water (Type I,

), degassed.

Filtration: 0.22

PES (Polyethersulfone) syringe filter. Nylon is acceptable; avoid cellulose nitrate if protein
adsorption is a concern in downstream apps.

Container: Amber glass volumetric flask (Class A).

Step-by-Step Methodology
Step 1: Gravimetric Quantification
Calculate the required mass:

Action: Weigh 370.3 mg (

mg) of the solid into a weighing boat.

Expert Insight: Fluorene sulfonates can be hygroscopic.[2][3] If the powder is clumpy, dry it in

a desiccator or vacuum oven at 60°C for 2 hours before weighing to ensure accurate

molarity.

Step 2: Dissolution
Add approximately 80 mL of Ultrapure Water to a clean beaker.

Add a magnetic stir bar and set to medium speed (300–400 rpm).

Slowly add the weighed powder to the vortex.

Rinse the weighing boat with water into the beaker to ensure quantitative transfer.
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Stir for 15–20 minutes at room temperature. The solution should become clear and colorless

(or slightly pale yellow).

Step 3: pH Adjustment (Optional but Recommended)
The solution pH should be neutral (6.5–7.5).

Check: Measure pH.

Adjust: If pH

(indicating free sulfonic acid presence), adjust carefully with dilute NaOH. Stability is highest
at neutral pH.

Step 4: Critical Filtration
Even high-purity commercial salts may contain trace amounts of non-sulfonated fluorene or

mono-sulfonated species, which are hydrophobic and can form micro-aggregates.

Draw the solution into a syringe.

Pass through a 0.22

PES filter directly into the 100 mL volumetric flask.

Why? This step removes insoluble hydrophobic impurities that cause light scattering

(Rayleigh scattering) and interfere with fluorescence quantification.

Step 5: Final Volume
Add Ultrapure Water to the volumetric flask up to the meniscus line.

Invert 10 times to mix.

Transfer to an Amber Glass storage bottle.

Quality Control & Validation
Trustworthiness: A solution is only as good as its validation. Perform these checks immediately

after preparation.
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A. UV-Vis Spectroscopy Check
Dilute the stock 1:100 (to 100

) and scan from 200 nm to 400 nm.

Criteria: Distinct absorption peaks should be observed at 263 nm and 300 nm.

Pass: Absorbance at 263 nm for 100

should be approx 1.5–2.0 AU (depending on exact extinction coefficient, typically

).

Fail: Significant tailing beyond 350 nm indicates turbidity/aggregation.

B. Fluorescence Linearity
Prepare a serial dilution (1

, 5

, 10

).

Excitation: 260 nm (Slit 5 nm).

Emission Scan: 280–450 nm.

Criteria: Emission max at ~305 nm. Intensity must scale linearly (

).

Note: Inner filter effects occur at concentrations

. Always dilute for fluorescence assays.

Workflow Visualization
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The following diagram illustrates the critical path for preparing and validating the solution,

highlighting the "Self-Correcting" filtration step.
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Pass
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Figure 1: Logical workflow for the preparation of fluorene sulfonate solutions, emphasizing the

filtration step to ensure optical purity.

Stability & Storage
Photostability: While fluorene sulfonates are relatively stable, they are UV-active. Long-term

exposure to ambient light can induce slow photodegradation. Store in amber glass.

Thermal Stability: Highly stable.[3] Can withstand autoclave temperatures (121°C) if required

for sterile applications, making them excellent geothermal tracers.

Shelf Life: 6 months at 4°C. If precipitation occurs (rare at 10 mM), sonicate for 5 minutes.

Troubleshooting Guide
Observation Root Cause Corrective Action

Solution is cloudy

Presence of non-sulfonated

fluorene or inorganic salts

(Ca/Mg fluorides if tap water

used).

Re-filter (0.22

). Ensure Ultrapure water is

used.

Yellow discoloration

Oxidation of the fluorene core

or contamination with nitro-

derivatives.

Check source material purity.

Discard if absorbance at >400

nm is significant.

Low Fluorescence
Concentration too high (Self-

quenching/Inner Filter Effect).

Dilute sample to

.

pH Drift < 5.0
Absorption of atmospheric

CO2 or residual acid in salt.

Add dropwise 0.1 M NaOH to

pH 7.0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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